![molecular formula C13H11F3N2O2S2 B2617506 Ethyl 4-amino-2-thioxo-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1,3-thiazole-5-carboxylate CAS No. 312922-28-4](/img/structure/B2617506.png)
Ethyl 4-amino-2-thioxo-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1,3-thiazole-5-carboxylate
Description
Ethyl 4-amino-2-thioxo-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1,3-thiazole-5-carboxylate is a chemical compound . It is a part of a class of compounds that have been studied for their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound can be characterized by various techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The specific details about the molecular structure of this compound are not provided in the available resources.Physical And Chemical Properties Analysis
This compound has a molecular formula of C13H11F3N2O2S2 and a molecular weight of 348.36 . Other physical and chemical properties like melting point, boiling point, density are not provided in the available resources.Scientific Research Applications
Application in Synthesis of Bicyclic Systems
This compound has been used in the synthesis of bicyclic [6 + 6] systems such as pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines . These systems have significant applications in the medical and pharmaceutical fields .
Role in the Development of Antiviral Agents
The compound has shown potential in the development of antiviral agents . For instance, it has been used in the synthesis of 6-amino-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitriles, which are moderately likely to exhibit activity as apoptosis agonists .
Use in Solar Cell Technology
The compound, also known as MTTHPC, is a potential competitor for finest perovskite solar cells (MAPbI3) embedded with Au nanospheres. It possesses a band offset (3.1 eV) with conversion-efficiency 24.84% , making it a promising material for solar cell technology.
Potential in Cancer Research
The compound has shown potential in cancer research. It has been used in the synthesis of pyrimidopyrimidines, which have been applied as selective inhibitors for EGFR .
Role in the Synthesis of Indole Derivatives
Indole derivatives possess various biological activities, and this compound can play a role in their synthesis . These derivatives have shown potential in antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Application in the Development of Anti-HIV Drugs
The compound has been used in the synthesis of novel indolyl and oxochromenyl xanthenone derivatives, which have shown potential as anti-HIV-1 drugs .
properties
IUPAC Name |
ethyl 4-amino-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3N2O2S2/c1-2-20-11(19)9-10(17)18(12(21)22-9)8-5-3-4-7(6-8)13(14,15)16/h3-6H,2,17H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQJIGGXTVAAIHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C(=S)S1)C2=CC=CC(=C2)C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-amino-2-thioxo-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1,3-thiazole-5-carboxylate | |
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